2-((2-oxo-2-((4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)amino)ethyl)thio)-N-phenylacetamide

• Molecular Formula: C17H19N3O2S2
• Molecular Weight: 361.5 g/mol
• IUPAC Name: 2-[2-oxo-2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylamino)ethyl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C17H19N3O2S2/c21-15(18-12-6-2-1-3-7-12)10-23-11-16(22)20-17-19-13-8-4-5-9-14(13)24-17/h1-3,6-7H,4-5,8-11H2,(H,18,21)(H,19,20,22)
• InChI Key: XKOBMDVJPIXDIW-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)N=C(S2)NC(=O)CSCC(=O)NC3=CC=CC=C3

Description

2-((2-oxo-2-((4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)amino)ethyl)thio)-N-phenylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 2-((2-oxo-2-((4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)amino)ethyl)thio)-N-phenylacetamide is not fully understood. However, studies have suggested that this compound may exert its anticancer effects by inducing apoptosis, or programmed cell death, in cancer cells. Additionally, this compound may inhibit the growth and proliferation of cancer cells by interfering with key signaling pathways involved in cancer progression.
Biochemical and Physiological Effects:
Studies have shown that 2-((2-oxo-2-((4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)amino)ethyl)thio)-N-phenylacetamide has significant biochemical and physiological effects. This compound has been shown to induce cell cycle arrest in cancer cells, which can prevent the growth and proliferation of cancer cells. Additionally, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-((2-oxo-2-((4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)amino)ethyl)thio)-N-phenylacetamide in lab experiments is its significant cytotoxic activity against various cancer cell lines. This makes it a promising candidate for further research into its potential as an anticancer agent. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research into 2-((2-oxo-2-((4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)amino)ethyl)thio)-N-phenylacetamide. One area of research is the development of novel drug delivery systems that can improve the efficacy and safety of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential for use in combination therapies for cancer treatment. Finally, research into the potential anti-inflammatory effects of this compound may lead to the development of new treatments for inflammatory diseases.

Synthesis Methods

The synthesis method of 2-((2-oxo-2-((4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)amino)ethyl)thio)-N-phenylacetamide involves the reaction of 2-((4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)amino)acetic acid with thionyl chloride to form 2-((4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)amino)acetyl chloride. The resulting compound is then reacted with N-phenylacetamide in the presence of triethylamine to form 2-((2-oxo-2-((4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)amino)ethyl)thio)-N-phenylacetamide.

Scientific Research Applications

2-((2-oxo-2-((4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)amino)ethyl)thio)-N-phenylacetamide has been studied extensively for its potential therapeutic applications. One of the primary areas of research has been its potential as an anticancer agent. Studies have shown that this compound has significant cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been studied for its potential as an anti-inflammatory agent, with promising results.